Cas no 1805928-77-1 (6-Amino-5-methoxypicolinonitrile)

• Product Name: 6-Amino-5-methoxypicolinonitrile
• CAS No: 1805928-77-1
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 4899070
• Update Time: 2025-10-29

6-Amino-5-methoxypicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5-methoxypicolinonitrile
• AK672288

• Inchi： 1S/C7H7N3O/c1-11-6-3-2-5(4-8)10-7(6)9/h2-3H,1H3,(H2,9,10)
• InChI Key： GVFYRYDJVSEREX-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C#N)N=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 0.5
• Topological Polar Surface Area: 71.9

Additional information on 6-Amino-5-methoxypicolinonitrile

Comprehensive Overview of 6-Amino-5-methoxypicolinonitrile (CAS No. 1805928-77-1): Properties, Applications, and Industry Insights

6-Amino-5-methoxypicolinonitrile (CAS No. 1805928-77-1) is a specialized organic compound gaining significant attention in pharmaceutical and agrochemical research. This heterocyclic nitrile derivative features a pyridine backbone substituted with amino, methoxy, and nitrile functional groups, making it a versatile intermediate for synthesizing complex molecules. Its molecular formula, C₇H₇N₃O, and precise structural configuration contribute to its reactivity in cross-coupling reactions and nucleophilic substitutions, key processes in modern drug discovery.

Recent trends highlight growing interest in 6-Amino-5-methoxypicolinonitrile as a building block for kinase inhibitors and anticancer agents, aligning with the global focus on targeted therapies. Researchers frequently search for "picolinonitrile derivatives in drug design" or "CAS 1805928-77-1 solubility data," reflecting demand for physicochemical parameters. The compound's logP value (estimated at 0.9) and hydrogen bond acceptor/donor count (3/2) make it particularly relevant for bioavailability optimization studies, a hot topic in medicinal chemistry forums.

From a synthetic chemistry perspective, 6-Amino-5-methoxypicolinonitrile serves as a precursor for functionalized pyridine scaffolds, addressing the pharmaceutical industry's need for structural diversity. Analytical techniques like HPLC-MS (typically showing [M+H]⁺ at m/z 150.07) and NMR spectroscopy (characteristic shifts: δ 6.8 ppm for H-4, δ 4.0 ppm for OCH₃) are crucial for quality control. Current patent literature reveals its utility in developing JAK-STAT signaling modulators, connecting to popular searches about "immune system small molecule regulators."

The compound's thermal stability (decomposition >200°C) and photophysical properties have sparked interest in materials science applications. With the rise of organic electronics, researchers investigate its potential as a ligand for transition metal complexes in OLED technologies. This interdisciplinary relevance explains frequent queries like "1805928-77-1 coordination chemistry" in academic databases. Proper handling requires anhydrous conditions due to moisture sensitivity, though it doesn't fall under hazardous classifications.

Market analysts note increasing procurement of 6-Amino-5-methoxypicolinonitrile by contract research organizations (CROs), driven by outsourcing trends in preclinical development. The compound's chromatographic purity (>98% by RP-HPLC) meets stringent requirements for high-throughput screening libraries. Sustainable synthesis methods using catalytic cyanation are being explored, responding to industry demands for "green chemistry approaches to nitrile synthesis."

In agrochemical applications, derivatives of 6-Amino-5-methoxypicolinonitrile show promise as plant growth regulators, correlating with searches for "eco-friendly crop protection chemicals." Its metabolic stability in biological systems makes it valuable for designing systemic pesticides with reduced environmental persistence. Recent studies investigate its role in creating RNA interference enhancers for precision agriculture.

Quality specifications for CAS 1805928-77-1 typically include residual solvent analysis (meeting ICH Q3C guidelines) and heavy metal content (<10 ppm). The compound's crystallinity (often orthorhombic crystal system) affects formulation strategies, a concern addressed in queries like "micronization of amino picolinonitriles." Storage recommendations suggest inert atmosphere below -20°C for long-term stability.

Emerging applications include use as a fluorescence quencher in molecular beacons for diagnostic assays, leveraging its electron-withdrawing nitrile group. This connects to trending searches about "small molecule probes for biosensing." The compound's structure-activity relationship (SAR) in modulating protein-protein interactions continues to be an active research area, particularly in fragment-based drug discovery platforms.